5-(Aminomethyl)-1H-pyrimidine-2-thione;2,2,2-trifluoroacetic acid

• IUPAC Name: 5-(aminomethyl)-1H-pyrimidine-2-thione;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C5H7N3S.2C2HF3O2/c6-1-4-2-7-5(9)8-3-4;2*3-2(4,5)1(6)7/h2-3H,1,6H2,(H,7,8,9);2*(H,6,7)
• InChI Key: RITBQWOCOKVTAE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=S)N1)CN.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
• Molecular Formula: C9H9F6N3O4S
• Molecular Weight: 369.24 g/mol

Description

Aminomethyl group in organic chemistry is a functional group with formula −CH2−NH2. It can be described as a methyl group substituted by an amino group. Pyrimidine is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Molecular Structure Analysis

The molecular structure of a compound is determined by the arrangement of its atoms and the chemical bonds that hold the atoms together. The aminomethyl group consists of a nitrogen atom bonded to a methylene group, which can further bond to other atoms or groups of atoms. Pyrimidine is a six-membered ring with nitrogen atoms at positions 1 and 3.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its molecular weight, solubility, melting point, boiling point, and reactivity. These properties are determined by the structure of the compound and the atoms it contains.

Scientific Research Applications

Plant Growth Regulation in Agroforestry

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Photodynamic Diagnosis in Cancer

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Wastewater Treatment by Photosynthetic Bacteria (PSB)

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Biosynthesis and Metabolism Research

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Biotechnological Alternatives

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Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules in the body to produce its effects. This information is not available for “5-(Aminomethyl)-1H-pyrimidine-2-thione;2,2,2-trifluoroacetic acid” in the sources I found.